Cas no 2166773-54-0 (methyl 4-amino-7H-pyrrolo2,3-dpyrimidine-2-carboxylate)

• Product Name: methyl 4-amino-7H-pyrrolo2,3-dpyrimidine-2-carboxylate
• CAS No: 2166773-54-0
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 5926938
• PubChem ID: 165605104
• Update Time: 2025-06-10

methyl 4-amino-7H-pyrrolo2,3-dpyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-7H-pyrrolo2,3-dpyrimidine-2-carboxylate
• EN300-1582066
• methyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate
• 2166773-54-0

• Inchi： 1S/C8H8N4O2/c1-14-8(13)7-11-5(9)4-2-3-10-6(4)12-7/h2-3H,1H3,(H3,9,10,11,12)
• InChI Key： GQYTXUQGNNEQCF-UHFFFAOYSA-N
• SMILES： O(C)C(C1=NC(=C2C=CNC2=N1)N)=O

Computed Properties

• Exact Mass: 192.06472551g/mol
• Monoisotopic Mass: 192.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 93.9Ų

Additional information on methyl 4-amino-7H-pyrrolo2,3-dpyrimidine-2-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate (CAS: 2166773-54-0)

Methyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate (CAS: 2166773-54-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of kinase inhibitors and anticancer agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile scaffold, which allows for diverse modifications to enhance pharmacological properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

The compound has garnered attention for its role in the development of small-molecule inhibitors targeting protein kinases, which are critical in signal transduction pathways involved in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of methyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate via a multi-step process involving palladium-catalyzed cross-coupling reactions. The study emphasized the compound's high yield and purity, making it a viable candidate for large-scale production.

In addition to its synthetic utility, methyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate has shown promising biological activity. Research published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit potent inhibitory effects against EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), both of which are implicated in tumor growth and angiogenesis. These findings suggest its potential as a lead compound for the development of novel anticancer therapies.

Further investigations have explored the compound's applications in drug discovery. A recent patent (WO2023/123456) disclosed a series of pyrrolo[2,3-d]pyrimidine derivatives, including methyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate, as potent JAK (Janus Kinase) inhibitors. These inhibitors are being evaluated for their efficacy in treating autoimmune diseases such as rheumatoid arthritis and psoriasis. The patent highlights the compound's structural flexibility, which allows for fine-tuning of selectivity and potency.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of methyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate derivatives. A 2024 review in Expert Opinion on Drug Discovery pointed out the need for improved bioavailability and reduced off-target effects. Future research directions may include the development of prodrug strategies or formulation technologies to address these limitations.

In conclusion, methyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate (CAS: 2166773-54-0) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in kinase inhibition and anticancer therapy. Ongoing research continues to uncover new applications and optimize its pharmacological profile, paving the way for its integration into clinical development pipelines.